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Cat. No.: B1295385 Get Quote

Technical Support Center: N,N-Dimethylacetamide
(DMAc) as a Solvent
A Note on Nomenclature: The term "N-Methyltrimethylacetamide" is not a standard chemical

name for a common solvent. It is likely a misnomer for N,N-Dimethylacetamide (DMAc), a

widely used polar aprotic solvent in research and industry. This guide will focus on the common

issues and solutions associated with DMAc. N-Methylpivalamide is the correct name for N-
methyltrimethylacetamide, but it is not typically used as a solvent.

Frequently Asked Questions (FAQs)
1. What is N,N-Dimethylacetamide (DMAc) and what are its primary applications?

N,N-Dimethylacetamide (DMAc) is a colorless, high-boiling, water-miscible liquid with a faint

amine-like odor.[1] It is a polar aprotic solvent with excellent thermal stability and is a versatile

solvent for a wide range of organic and inorganic compounds.[1][2] DMAc is widely used in the

polymer industry for the production of fibers like polyacrylonitrile and spandex.[1][3] It also

serves as a solvent in the manufacturing of pharmaceuticals, agrochemicals, dyes, coatings,

and adhesives.[3][4][5]

2. What are the key safety concerns when handling DMAc?

DMAc is classified as a substance of very high concern (SVHC) due to its reproductive toxicity.

[6][7] It is harmful if inhaled or absorbed through the skin and can cause serious eye irritation.
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[1][8] Chronic exposure may lead to liver damage.[9][10][11][12] It is crucial to handle DMAc in

a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8][13]

3. How should I properly store DMAc?

DMAc should be stored in a tightly closed container in a cool, dry, and well-ventilated place,

away from heat, sparks, and open flames.[1][14][15] It is hygroscopic and can be sensitive to

air, so storage under an inert atmosphere (e.g., nitrogen) is recommended.[14][15]

4. What are some suitable alternatives to DMAc?

Due to the reproductive toxicity of DMAc, safer alternatives are often sought.[16] Some

potential replacements include N-butyl-2-pyrrolidinone (NBP), propylene carbonate, and

dimethyl sulfoxide (DMSO) in combination with other solvents.[17] The suitability of an

alternative depends on the specific application and may require experimental optimization.[17]

Troubleshooting Guide
Issue 1: My reaction is not proceeding as expected, or I'm observing unexpected side products.

Possible Cause: The purity of the DMAc may be insufficient for your reaction. Common

impurities include water, acetic acid, and dimethylamine.[18][19] Oxidized DMAc can also be

a source of formaldehyde-related impurities.[20]

Solution:

Use a high-purity or anhydrous grade of DMAc.

For moisture-sensitive reactions, dry the solvent before use. Common drying agents

include molecular sieves (3Å or 4Å) and calcium hydride (CaH2), followed by distillation

under reduced pressure.[19]

To remove acidic impurities like acetic acid, the DMAc can be treated with a base like

potassium hydroxide followed by distillation.[21][22]

Issue 2: I'm having difficulty removing DMAc from my reaction mixture after the reaction is

complete.
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Possible Cause: DMAc has a high boiling point (165-166 °C), making it difficult to remove by

simple evaporation.[1]

Solution:

Aqueous Workup: Since DMAc is water-soluble, you can often remove it by washing the

reaction mixture with water.[23] Extract your product with a water-immiscible organic

solvent like diethyl ether or ethyl acetate.[23] Multiple extractions may be necessary.

Azeotropic Distillation: For some applications, azeotropic distillation with a solvent like

toluene can aid in the removal of DMAc.

Precipitation: If your product is a solid, you may be able to precipitate it by adding an anti-

solvent to the reaction mixture.[23]

Issue 3: The color of my DMAc has turned yellow or brown.

Possible Cause: Discoloration can indicate the presence of impurities or degradation of the

solvent, possibly due to exposure to air, light, or heat over time.[19]

Solution:

For non-critical applications, the solvent may still be usable.

For sensitive reactions, it is best to purify the solvent by distillation or use a fresh bottle.

[19]

Quantitative Data
Table 1: Physical and Chemical Properties of N,N-Dimethylacetamide (DMAc)
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Property Value Reference(s)

CAS Number 127-19-5 [1][8]

Molecular Formula C₄H₉NO [1]

Molar Mass 87.12 g/mol [1]

Appearance
Colorless to slightly yellow

liquid
[1]

Density 0.94 g/cm³ at 20°C [1]

Melting Point -20 °C [1]

Boiling Point 165–166 °C [1]

Flash Point 70 °C (closed cup) [1]

Autoignition Temperature 490 °C [1]

Water Solubility Miscible [1]

Experimental Protocols
Protocol 1: Drying of N,N-Dimethylacetamide (DMAc) using Calcium Hydride

Safety Precautions: Perform this procedure in a well-ventilated fume hood. Wear appropriate

PPE, including safety glasses, lab coat, and chemical-resistant gloves. Calcium hydride

reacts with water to produce flammable hydrogen gas.

Procedure: a. To a round-bottom flask equipped with a magnetic stir bar, add the DMAc to be

dried. b. Carefully add calcium hydride (CaH₂) powder to the flask (approximately 3-5 lab

spoons per liter of DMAc).[19] c. Stir the mixture at room temperature overnight (at least 10

hours).[19] d. Set up a distillation apparatus for distillation under reduced pressure. e. Heat

the mixture to distill the DMAc. Collect the fraction that boils at the correct temperature for

the applied pressure. f. Store the dried DMAc over activated molecular sieves (3Å or 4Å) in a

tightly sealed container under an inert atmosphere.[19]

Protocol 2: Removal of DMAc from a Reaction Mixture by Aqueous Workup
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Procedure: a. Transfer the reaction mixture containing your product and DMAc to a

separatory funnel. b. Add deionized water to the separatory funnel. The amount of water

should be at least equal to the volume of DMAc. c. Add a water-immiscible organic solvent in

which your product is soluble (e.g., diethyl ether, ethyl acetate). d. Shake the separatory

funnel vigorously, periodically venting to release any pressure. e. Allow the layers to

separate. f. Drain the lower aqueous layer (containing the DMAc). g. Repeat the washing of

the organic layer with fresh deionized water two or more times to ensure complete removal

of DMAc. h. Collect the organic layer containing your product. i. Dry the organic layer over an

appropriate drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and

concentrate under reduced pressure to isolate your product.
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Experimental Workflow: Reaction and Purification using DMAc
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Caption: Workflow for a typical chemical reaction using DMAc and subsequent purification.
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Troubleshooting Low Reaction Yield in DMAc

Low Reaction Yield
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Caption: A logical flowchart for troubleshooting low yield in reactions using DMAc.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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